molecular formula C17H14N4O B8745629 7-Methoxy-1-methyl-5-phenyl-[1,2,4]triazolo[4,3-A]quinazoline CAS No. 57370-24-8

7-Methoxy-1-methyl-5-phenyl-[1,2,4]triazolo[4,3-A]quinazoline

Cat. No.: B8745629
CAS No.: 57370-24-8
M. Wt: 290.32 g/mol
InChI Key: ZWHBALVHABEWNV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

7-Methoxy-1-methyl-5-phenyl-[1,2,4]triazolo[4,3-A]quinazoline is a useful research compound. Its molecular formula is C17H14N4O and its molecular weight is 290.32 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

57370-24-8

Molecular Formula

C17H14N4O

Molecular Weight

290.32 g/mol

IUPAC Name

7-methoxy-1-methyl-5-phenyl-[1,2,4]triazolo[4,3-a]quinazoline

InChI

InChI=1S/C17H14N4O/c1-11-19-20-17-18-16(12-6-4-3-5-7-12)14-10-13(22-2)8-9-15(14)21(11)17/h3-10H,1-2H3

InChI Key

ZWHBALVHABEWNV-UHFFFAOYSA-N

Canonical SMILES

CC1=NN=C2N1C3=C(C=C(C=C3)OC)C(=N2)C4=CC=CC=C4

Origin of Product

United States

Synthesis routes and methods

Procedure details

In the next place, to a solution of 2.0 g of 2-hydrazino-4-phenyl-6-methoxyquinazoline in 100 ml of ethanol were added 3.5 g of ethyl orthoacetate and 0.5 ml of concentrated sulfuric acid. The resulting mixture was refluxed for 3 hours and then the solvent was removed under reduced pressure. To the residue was added ammonia water to basify, and the mixture was extracted with chloroform. The extract was washed with water, dried over anhydrous sodium sulfate and evaporated to dryness in vacuo. To the residue was added ethanol and the crystallized product was collected by filtration, and dried to give 1-methyl-5-phenyl-7-methoxy-s-triazolo[4,3-a]quinazoline as slightly yellow needles, m.p. 251° - 252° C.
Name
2-hydrazino-4-phenyl-6-methoxyquinazoline
Quantity
2 g
Type
reactant
Reaction Step One
Name
ethyl orthoacetate
Quantity
3.5 g
Type
reactant
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One

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